Cas no 1873155-12-4 (2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine)

2,2-Difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine is a fluorinated diamine compound characterized by its unique structural features, including a difluorinated carbon center and a methoxyethyl-substituted tertiary amine. The presence of fluorine atoms enhances its electron-withdrawing properties, making it potentially useful in applications requiring tailored reactivity or stability. The branched isopropyl and methoxyethyl groups contribute to steric and solubility modifications, which may be advantageous in coordination chemistry, catalysis, or pharmaceutical intermediate synthesis. Its bifunctional nature allows for versatile reactivity, while the fluorine substituents can influence conformational behavior and intermolecular interactions. This compound is of interest for specialized synthetic and material science applications where controlled amine-fluorine interactions are desired.

2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine structure

1873155-12-4 structure

Product Name:2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine

CAS No:1873155-12-4

MF:C₉H₂₀F₂N₂O

MW:210.264709472656

CID:5296058

Update Time:2025-06-09

2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

- (3-amino-2,2-difluoropropyl)(2-methoxyethyl)(propan-2-yl)amine
- 2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine
- Inchi： 1S/C9H20F2N2O/c1-8(2)13(4-5-14-3)7-9(10,11)6-12/h8H,4-7,12H2,1-3H3
- InChI Key： HWOAIVOSNVVKRC-UHFFFAOYSA-N
- SMILES： FC(CN)(CN(CCOC)C(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 154
XLogP3: 0.6
Topological Polar Surface Area: 38.5

2,2-difluoro-N'-(2-methoxyethyl)-N'-propan-2-ylpropane-1,3-diamine Pricemore >>

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